Cas no 89026-54-0 (Hexane, 2-chloro-1-(2-chloroethoxy)-)

Hexane, 2-chloro-1-(2-chloroethoxy)- structure
89026-54-0 structure
Product Name:Hexane, 2-chloro-1-(2-chloroethoxy)-
CAS No:89026-54-0
MF:C8H16Cl2O
MW:199.118041038513
CID:615474
PubChem ID:13197727
Update Time:2025-04-19

Hexane, 2-chloro-1-(2-chloroethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Hexane, 2-chloro-1-(2-chloroethoxy)-
    • 2-chloro-1-(2-chloroethoxy)hexane
    • 89026-54-0
    • DTXSID90526582
    • Inchi: 1S/C8H16Cl2O/c1-2-3-4-8(10)7-11-6-5-9/h8H,2-7H2,1H3
    • InChI Key: GCLABNNQPPHDRB-UHFFFAOYSA-N
    • SMILES: ClC(COCCCl)CCCC

Computed Properties

  • Exact Mass: 198.0578205g/mol
  • Monoisotopic Mass: 198.0578205g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 78.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 9.2Ų
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